![molecular formula C13H17ClN4O2 B5575852 N-[2-(4-chloro-1H-pyrazol-1-yl)ethyl]-1-cyclopropyl-5-oxo-3-pyrrolidinecarboxamide](/img/structure/B5575852.png)
N-[2-(4-chloro-1H-pyrazol-1-yl)ethyl]-1-cyclopropyl-5-oxo-3-pyrrolidinecarboxamide
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Overview
Description
N-[2-(4-chloro-1H-pyrazol-1-yl)ethyl]-1-cyclopropyl-5-oxo-3-pyrrolidinecarboxamide is a useful research compound. Its molecular formula is C13H17ClN4O2 and its molecular weight is 296.75 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 296.1040035 g/mol and the complexity rating of the compound is 402. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Heterocyclic Chemistry and Synthesis
- The compound is pivotal in the synthesis of heterocyclic compounds, serving as an intermediate or reactant in various chemical reactions. For instance, ethyl 2-(3-chloro-2-yl)-5-hydroxy-pyrazole-3-carboxylate, a related compound, is crucial for synthesizing pesticides like chlorantraniliprole, demonstrating the importance of pyrazole derivatives in agricultural chemistry (Yeming Ju, 2014).
Biological Evaluation
- Novel pyrazolopyrimidines derivatives, synthesized from carboxamide, were evaluated for anticancer and anti-5-lipoxygenase activities. Such studies highlight the compound's relevance in developing therapeutic agents with potential anticancer properties (A. Rahmouni et al., 2016).
Chemical Reactions and Mechanisms
- Investigations into the chemical reactions involving pyrazole and pyridine derivatives underscore the compound's utility in synthesizing new molecular structures. For example, ethyl 4-oxo-4H-furo[3,2-c]pyran-6-yl carbonate and related compounds were synthesized from corresponding acid derivatives, showcasing the adaptability of pyrazole-based compounds in creating fused heterocycles (Merve Ergun et al., 2014).
Safety and Hazards
Future Directions
Pyrazoles and carboxamides are areas of active research in medicinal chemistry due to their wide range of biological activities . Future research may focus on synthesizing new derivatives of these compounds and studying their biological activities. Additionally, studies may also focus on improving the synthesis methods for these compounds .
Properties
IUPAC Name |
N-[2-(4-chloropyrazol-1-yl)ethyl]-1-cyclopropyl-5-oxopyrrolidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17ClN4O2/c14-10-6-16-17(8-10)4-3-15-13(20)9-5-12(19)18(7-9)11-1-2-11/h6,8-9,11H,1-5,7H2,(H,15,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AOOYWDHZUGBFKI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1N2CC(CC2=O)C(=O)NCCN3C=C(C=N3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17ClN4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.75 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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